Cas no 2172289-13-1 (7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid)

• Product Name: 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid
• CAS No: 2172289-13-1
• MF: C₁₄H₁₄BrNO₂
• MW: 308.170463085175
• CID: 5760708
• PubChem ID: 165878705
• Update Time: 2025-05-25

7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172289-13-1
• EN300-1581921
• 7-bromo-3-(butan-2-yl)quinoline-4-carboxylic acid
• 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid

• Inchi： 1S/C14H14BrNO2/c1-3-8(2)11-7-16-12-6-9(15)4-5-10(12)13(11)14(17)18/h4-8H,3H2,1-2H3,(H,17,18)
• InChI Key： ICUGYLVZQVGBCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CC(=C2C(=O)O)C(C)CC

Computed Properties

• Exact Mass: 307.02079g/mol
• Monoisotopic Mass: 307.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid

Comprehensive Overview of 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid (CAS No. 2172289-13-1)

7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid (CAS No. 2172289-13-1) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research and organic synthesis. This compound belongs to the heterocyclic carboxylic acid family, characterized by a brominated quinoline core and a butan-2-yl substituent, which significantly influences its chemical reactivity and biological activity. Researchers and industry professionals frequently search for CAS 2172289-13-1 suppliers, 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid synthesis methods, and its potential drug discovery applications, reflecting its growing importance in modern chemistry.

The structural uniqueness of 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid lies in its bromine atom at the 7-position, which enhances its utility as a building block for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig reactions). This feature aligns with trending topics in green chemistry and catalysis, as scientists seek sustainable methods to functionalize such scaffolds. Recent literature highlights its role in developing kinase inhibitors and antimicrobial agents, addressing global concerns like antibiotic resistance and cancer therapeutics—key areas dominating academic and industrial discussions.

From a synthetic perspective, CAS 2172289-13-1 is often synthesized via Doebner-Miller quinoline synthesis or Pd-catalyzed bromination, with optimization studies focusing on yield improvement and waste reduction. Analytical data (e.g., HPLC purity, NMR spectra) are critical for quality control, as emphasized by queries like "7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid characterization." The compound’s logP value and solubility profile also attract attention, particularly for formulation scientists working on bioavailability enhancement strategies.

Market trends indicate rising demand for custom synthesis of 2172289-13-1, driven by its potential in small-molecule drug development. Regulatory-compliant documentation (e.g., COA, MSDS) is frequently requested, underscoring the need for transparent supply chains. Additionally, computational studies exploring its molecular docking properties with target proteins resonate with the AI-driven drug design boom, making it a hotspot for interdisciplinary research.

In conclusion, 7-Bromo-3-(butan-2-yl)quinoline-4-carboxylic acid (CAS No. 2172289-13-1) exemplifies innovation at the intersection of medicinal chemistry and process optimization. Its relevance to precision medicine and sustainable synthesis ensures continued interest, while its robust analytical data supports reproducible science—a cornerstone of modern R&D.